Cas no 170918-29-3 (1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI))

1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI) structure
170918-29-3 structure
Product Name:1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI)
CAS No:170918-29-3
MF:C9H9N3O2
MW:191.186661481857
CID:851112
Update Time:2022-07-26

1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI)
    • 1H-Benzimidazole, 4,7-dimethyl-6-nitro-
    • Inchi: 1S/C9H9N3O2/c1-5-3-7(12(13)14)6(2)9-8(5)10-4-11-9/h3-4H,1-2H3,(H,10,11)
    • InChI Key: QGBRMDPRSCMVFT-UHFFFAOYSA-N
    • SMILES: C1NC2=C(C)C([N+]([O-])=O)=CC(C)=C2N=1

Computed Properties

  • Exact Mass: 191.069
  • Monoisotopic Mass: 191.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5A^2
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